Cas no 82914-35-0 (Bis(2,2,3,3-tetrafluoropropyl)ether)

• Product Name: Bis(2,2,3,3-tetrafluoropropyl)ether
• CAS No: 82914-35-0
• MF: C₆H₆F₈O
• MW: 246.098470211029
• MDL: MFCD22123965
• CID: 708636
• Update Time: 2025-06-13

Bis(2,2,3,3-tetrafluoropropyl)ether Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-TETRAFLUORO-3-(2,2,3,3- TETRAFLUOROPROPOXY)PROPANE OR BIS(2,2,3,3-TETRAFLUOROPROPYL) ESTER
• 1,1,2,2-Tetrafluoro-3-(2,2,3,3-tetrafluoropropoxy)propane
• Bis(2,2,3,3-tetrafluoropropyl)ether

• MDL： MFCD22123965
• Inchi： 1S/C6H6F8O/c7-3(8)5(11,12)1-15-2-6(13,14)4(9)10/h3-4H,1-2H2
• InChI Key： JCSRVIQQOQNBKC-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COCC(C(F)F)(F)F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Bis(2,2,3,3-tetrafluoropropyl)ether

Comprehensive Guide to Bis(2,2,3,3-tetrafluoropropyl)ether (CAS No. 82914-35-0): Properties, Applications, and Industry Trends

Bis(2,2,3,3-tetrafluoropropyl)ether, identified by its CAS No. 82914-35-0, is a specialized fluorinated ether compound gaining attention in advanced industrial applications. This high-performance material is characterized by its unique molecular structure, combining two 2,2,3,3-tetrafluoropropyl groups linked via an oxygen atom. The presence of multiple fluorine atoms endows the compound with exceptional thermal stability, chemical resistance, and low surface energy, making it invaluable in cutting-edge technologies.

Recent interest in fluorinated ethers like Bis(2,2,3,3-tetrafluoropropyl)ether has surged due to their role in sustainable manufacturing and green chemistry initiatives. Researchers are actively exploring its potential as an alternative to traditional solvents with higher environmental impact. The compound's compatibility with high-temperature applications and corrosion-resistant coatings aligns with the growing demand for durable materials in aerospace, electronics, and energy sectors.

From a molecular perspective, the tetrafluoropropyl chains in CAS 82914-35-0 create a sterically hindered configuration that contributes to its remarkable stability. This structural feature makes it particularly useful in dielectric fluids for advanced electronics, where consistent performance under electrical stress is critical. Industry reports indicate increasing adoption in next-generation battery technologies, where its electrochemical stability enhances safety and longevity.

The synthesis of Bis(2,2,3,3-tetrafluoropropyl)ether involves precise fluorination techniques that have evolved significantly in recent years. Modern production methods focus on improving yield while minimizing byproducts, addressing the pharmaceutical industry's need for high-purity fluorinated intermediates. Analytical studies using GC-MS and NMR spectroscopy confirm the compound's structural integrity and purity profile, which are essential for sensitive applications.

Environmental considerations surrounding fluorinated compounds have prompted extensive research into the ecological profile of 82914-35-0. Current data suggests favorable biodegradation characteristics compared to longer-chain fluorochemicals, positioning it as a potential candidate for eco-friendly formulations. Regulatory bodies are closely monitoring its environmental fate, with particular attention to bioaccumulation potential and aquatic toxicity metrics.

In the realm of specialty chemicals, Bis(2,2,3,3-tetrafluoropropyl)ether demonstrates versatility across multiple domains. Its application in high-performance lubricants reduces friction in extreme conditions, while its use in optical coatings enhances light transmission properties. The compound's compatibility with various substrates makes it valuable for surface modification processes in medical device manufacturing.

Emerging research explores the compound's potential in energy storage systems, particularly as an additive in lithium-ion battery electrolytes. Its ability to stabilize electrode interfaces and suppress dendrite formation addresses critical challenges in battery technology. These developments coincide with global efforts to improve energy density and cycle life of storage devices for renewable energy applications.

Quality control protocols for CAS 82914-35-0 emphasize rigorous testing for impurity profiling and batch consistency. Advanced analytical techniques including HPLC and FTIR spectroscopy ensure compliance with industry standards. Manufacturers are implementing quality-by-design approaches to optimize production parameters and enhance final product characteristics.

The commercial landscape for Bis(2,2,3,3-tetrafluoropropyl)ether reflects growing demand across geographic markets. Supply chain analysts note increasing procurement by electronic component manufacturers and material science research institutions. Market projections suggest steady growth, driven by innovations in fluoropolymer processing and specialty chemical formulations.

Future directions for 82914-35-0 research include exploration of its phase-change properties for thermal management applications and investigation of its biological interactions for potential biomedical uses. Collaborative efforts between academia and industry continue to uncover novel applications that leverage the compound's unique combination of chemical inertness and process compatibility.